N-(4-butylphenyl)-4-propyl-1-piperazinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-4-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H29N3O/c1-3-5-6-16-7-9-17(10-8-16)19-18(22)21-14-12-20(11-4-2)13-15-21/h7-10H,3-6,11-15H2,1-2H3,(H,19,22)
• InChI Key: LBGOCRYBIHANOK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CCC
• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol

Description

N-(4-butylphenyl)-4-propyl-1-piperazinecarboxamide, commonly known as BPP, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. BPP is a piperazine derivative that has been studied extensively for its pharmacological properties and has shown promising results in treating various disorders.

Mechanism of Action

The mechanism of action of BPP is not fully understood, but it is believed to act as a partial agonist at serotonin receptors, particularly the 5-HT1A receptor. This activation of the receptor leads to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in mood regulation. BPP has also been shown to have an affinity for other receptors, including the dopamine D2 receptor and the sigma-1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
BPP has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. BPP has also been found to increase the release of neurotrophic factors, which are involved in the growth and survival of neurons. Additionally, BPP has been shown to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPP is its high affinity for serotonin receptors, which makes it a potential drug candidate for the treatment of serotonin-related disorders. BPP has also been shown to have a good safety profile, with no significant adverse effects reported in animal studies. However, one of the limitations of BPP is that its mechanism of action is not fully understood, which makes it difficult to optimize its pharmacological properties.

Future Directions

There are several potential future directions for BPP research. One direction is to further investigate its mechanism of action, which could lead to the development of more potent and selective drug candidates. Another direction is to explore its potential applications in other fields, such as cancer research and neurodegenerative diseases. Additionally, the development of new synthesis methods for BPP could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

BPP can be synthesized through a multistep process that involves the reaction of 4-butylbenzoyl chloride with propylpiperazine in the presence of a base. The resulting intermediate is then treated with ammonium carbonate to yield the final product, BPP. This synthesis method has been optimized to produce high yields of pure BPP, making it an attractive option for large-scale production.

Scientific Research Applications

BPP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, BPP has been shown to have anxiolytic and antidepressant effects, making it a potential treatment option for anxiety and depression disorders. In pharmacology, BPP has been found to have a high affinity for serotonin receptors, making it a potential drug candidate for the treatment of serotonin-related disorders. In medicinal chemistry, BPP has been used as a lead compound for the development of new drugs with improved pharmacological properties.